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Compound of Interest

Compound Name: 4-Fluorocinnamic acid

Cat. No.: B107693

Essential Safety and Handling Guide for 4-
Fluorocinnamic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Fluorocinnamic acid in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Hazard Identification and Safety Summary

4-Fluorocinnamic acid is a chemical that requires careful handling due to its potential health
effects. It is classified as toxic if swallowed, causes skin irritation, serious eye irritation, and
may cause respiratory irritation.[1][2][3][4]

Signal Word: Danger[1]

Primary Hazards:

Acute oral toxicity[1]

Skin corrosion/irritation[2][4]

Serious eye damage/eye irritation[2][4]

Specific target organ toxicity — single exposure (respiratory tract irritation)[2]
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A summary of key quantitative data for 4-Fluorocinnamic acid is presented in the table below.

Property Value

Molecular Formula C9H7FO2[2]

Molecular Weight 166.15 g/mol [2][4]
Appearance Off-white to white solid[1][5]
Melting Point 209 - 210 °C (408 - 410 °F)
Hazard Statements H301, H315, H319, H335
UN Number 2811[1]

Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment must be worn at all
times when handling 4-Fluorocinnamic acid.[6]
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PPE Category Specification Rationale
Chemical safety goggles or a Protects against splashes and
Eye and Face Protection face shield (European dust, preventing serious eye
standard - EN 166).[2] irritation.[7]

Prevents skin contact and

Chemical-resistant protective subsequent irritation.[7] Always
Hand Protection gloves (e.g., neoprene or butyl inspect gloves before use and
rubber).[2][7][8] remove them carefully to avoid

skin contamination.[1][8]

] Protects skin and personal
] A lab coat or other suitable ) ]
Body Protection ] ) clothing from spills and
protective clothing.[6][9] o
contamination.[7]

A dust mask (e.g., N95) or a

respirator with a P2 filter is Prevents inhalation of dust,
Respiratory Protection required when dust is which can cause respiratory
generated or if ventilation is irritation.[9]

inadequate.[9]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for the safe handling of 4-Fluorocinnamic
acid. The following steps should be followed:

3.1. Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[2][9]

Ensure that an emergency eyewash station and a safety shower are readily accessible.[8][9]

Assemble all necessary PPE and ensure it is in good condition before starting any work.

Keep the container of 4-Fluorocinnamic acid tightly closed when not in use.[1][10]

3.2. Handling and Use:
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e Avoid the formation of dust during handling.[1][2][10]

» Weigh the compound carefully, minimizing the generation of airborne particles.[9]

e Do not breathe in dust, vapor, mist, or gas.[1][2]

e Avoid contact with skin, eyes, and clothing.[1][2]

e Do not eat, drink, or smoke in the work area.[1][9]

o After handling, wash hands and any exposed skin thoroughly with soap and water.[1][3][9]
3.3. Storage:

o Store in a cool, dry, and well-ventilated place.[5][10]

o Keep the container tightly sealed to prevent moisture absorption.[5]

o Store locked up and away from incompatible materials such as strong oxidizing agents.[1][5]

Emergency and Disposal Plan

4.1. First Aid Measures:
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Exposure Route First Aid Procedure

Immediately call a POISON CENTER or doctor.
If Swallowed [1] Rinse mouth with water; do not induce

vomiting.[2]

Wash off immediately with plenty of soap and
water for at least 15 minutes.[1][2] Remove

If on Skin contaminated clothing and wash it before reuse.
[1] Seek immediate medical attention if irritation

persists.[2]

Move the person to fresh air and keep them
comfortable for breathing.[1][2][10] Call a

If Inhaled )
POISON CENTER or doctor if you feel unwell.
[11[2]
Rinse cautiously with water for several minutes.
) [1][3] Remove contact lenses if present and
If in Eyes

easy to do so. Continue rinsing.[1][3] Seek

immediate medical advice.[2]

4.2. Spill and Leak Procedures:

Evacuate personnel from the spill area.

Ensure adequate ventilation.

Avoid dust formation.[1][2]

Sweep or shovel the spilled solid material into a suitable, labeled container for disposal.[1][2]
[10]

Do not let the product enter drains.
4.3. Disposal Plan:

¢ Dispose of 4-Fluorocinnamic acid and its container as hazardous waste.[6]
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» Waste material must be disposed of in accordance with national and local regulations.
« Do not mix with other waste. Leave the chemical in its original container if possible.

» Contact your institution's environmental health and safety (EHS) office to schedule a pickup
for the hazardous waste.[6]

Workflow for Safe Handling of 4-Fluorocinnamic
Acid
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Workflow for Safe Handling of 4-Fluorocinnamic Acid
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Caption: A logical workflow for the safe handling of 4-Fluorocinnamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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